3-(4-Carboxy-3-fluorophenyl)phenol

• IUPAC Name: 2-fluoro-4-(3-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H9FO3/c14-12-7-9(4-5-11(12)13(16)17)8-2-1-3-10(15)6-8/h1-7,15H,(H,16,17)
• InChI Key: CWQSLVSWYGCFOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C13H9FO3
• DSSTOX Substance ID: DTXSID80683552
• Molecular Weight: 232.21 g/mol
• CAS No.: 1261916-37-3

Description

3-(4-Carboxy-3-fluorophenyl)phenol is a chemical compound with the molecular formula C13H9FO3. It is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a biphenyl core with a carboxy group at the 4-position and a fluorine atom at the 3-position of one phenyl ring, and a hydroxy group at the 3-position of the other phenyl ring.

Scientific Research Applications

Antioxidant and Therapeutic Roles

Phenolic compounds are renowned for their antioxidant activity, offering protection against oxidative stress-related damage. They exhibit a variety of therapeutic roles, including anti-inflammatory, hepatoprotective, cardioprotective, neuroprotective, and anti-obesity effects. Their capability to modulate lipid and glucose metabolism is particularly notable, suggesting potential in treating disorders like cardiovascular disease, diabetes, and obesity (Naveed et al., 2018).

Anticancer Potential

Cinnamic acid derivatives, a group of phenolic analogues, have demonstrated significant anticancer potentials. Their reactivity facilitates various medicinal research applications, emphasizing their utility as antitumor agents. This underlines the broader potential of phenolic compounds in cancer research and treatment (De et al., 2011).

Chemosensors Development

Phenolic compounds serve as platforms for developing chemosensors, which are crucial in detecting a wide range of analytes. This application is critical in environmental monitoring, healthcare diagnostics, and the food industry, showcasing the versatility of phenolic compounds in scientific research (Roy, 2021).

Plant Health and Disease Prevention

In the context of agriculture, phenolic compounds play a significant role in plant health, acting against pathogens and pests. They also contribute to plant growth regulation, potentially offering natural solutions for enhancing crop resilience and productivity (Rasouli et al., 2016).

Material Science and Engineering

The unique properties of polyphenol-based materials, such as high mechanical and thermal stability, pH-responsive disassembly, and fluorescence behavior, make them attractive for applications in drug delivery, sensing, separation, and catalysis. This highlights the significant impact of phenolic compounds in developing advanced materials with tailored functionalities (Liang et al., 2019).

Safety and Hazards

3-(4-Carboxy-3-fluorophenyl)phenol is considered hazardous. It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is often used in the suzuki–miyaura cross-coupling reaction, a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

In the context of suzuki–miyaura cross-coupling reactions, the compound may participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

It is known to be used in suzuki–miyaura cross-coupling reactions, which are key in the synthesis of various organic compounds .

Result of Action

As a reagent in suzuki–miyaura cross-coupling reactions, it contributes to the formation of carbon–carbon bonds, which are fundamental in organic synthesis .

Action Environment

The success of suzuki–miyaura cross-coupling reactions, in which this compound is used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .